![molecular formula C27H42O B1207908 Cholesta-1,4-dien-3-one CAS No. 566-91-6](/img/structure/B1207908.png)
Cholesta-1,4-dien-3-one
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Overview
Description
Cholest-1,4-dien-3-one is a 3-oxo-Delta(4) steroid and a cholestanoid.
Scientific Research Applications
Enzymatic and Biochemical Studies
Cholest-4-en-3-one-Δ1-dehydrogenase : A flavoprotein, cholest-4-en-3-one-Δ1-dehydrogenase, catalyzes the Δ1-desaturation of cholest-4-en-3-one to cholesta-1,4-dien-3-one in anoxic conditions. It's characterized by its ability to oxidize various steroids and accept different artificial electron acceptors (Chiang et al., 2007).
Synthesis Applications : A study demonstrated a synthesis method involving this compound, showing its potential in organic chemistry and steroid modification (Tachibana, 1986).
Metabolism Studies : Research on cholesta-5, 24-dien-3-beta-ol identified its role as a precursor in metabolic pathways, with implications in understanding steroid hormone biosynthesis (Shimizu & Gut, 1965).
Organometallic Chemistry : Cholesta-1,3-diene- and cholesta-2,4-dieneiron tricarbonyls have been studied, providing insights into the reactivity of cholestadienyliron tricarbonyl cations, useful in organometallic chemistry (Alper & Huang, 1973).
Electrosynthesis : Cholesta-4,6-dien-3-one, a derivative, has been produced electrochemically from cholesterol, offering a green method for synthesizing this compound, which has applications in organic synthesis (Hosokawa et al., 2010).
X-ray Diffractometer Analysis : The structure of cholesta-4,6-diene-3-one was investigated using X-ray diffractometer intensities, contributing to the understanding of steroidal structures (Dupont, Dideberg, & Krzyminiewski, 2010).
Thermal Reaction Pathways : The reaction of cholesterol in high-temperature water was studied, showing the formation of cholestadienes including cholesta-4,6-diene, which helps understand the thermal behavior of steroids (Hietala & Savage, 2015).
Hydroboration of Steroidal-1,5-dien-3beta-ols : This study discusses a procedure for introducing a hydroxyl group at the 1α-position of 3-oxygenated steroids, starting from 3-keto-△1, 4-steroids like cholesta-1, 4-dien-3-one (Kaneko et al., 1974).
Properties
566-91-6 | |
Molecular Formula |
C27H42O |
Molecular Weight |
382.6 g/mol |
IUPAC Name |
(8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C27H42O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h13,15,17-19,22-25H,6-12,14,16H2,1-5H3/t19-,22+,23-,24+,25+,26+,27-/m1/s1 |
InChI Key |
AARSTNLEOKIRTL-GYKMGIIDSA-N |
Isomeric SMILES |
C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)C=C[C@]34C)C |
SMILES |
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)C=CC34C)C |
Canonical SMILES |
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)C=CC34C)C |
synonyms |
cholesta-1,4-dien-3-one |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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